Cas no 2228761-89-3 (2-(nitromethyl)-7-oxabicyclo2.2.1heptane)

2-(Nitromethyl)-7-oxabicyclo[2.2.1]heptane is a bicyclic nitro compound featuring a bridged oxabicycloheptane core with a nitromethyl substituent. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the construction of complex heterocyclic frameworks. The nitro group enhances electrophilicity, facilitating nucleophilic addition or reduction reactions, while the oxabicyclo[2.2.1]heptane scaffold provides rigidity and stereochemical control. Its applications include use in pharmaceuticals, agrochemicals, and materials science, where precise molecular architecture is critical. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further underscore its utility in synthetic chemistry.
2-(nitromethyl)-7-oxabicyclo2.2.1heptane structure
2228761-89-3 structure
Product Name:2-(nitromethyl)-7-oxabicyclo2.2.1heptane
CAS No:2228761-89-3
MF:C7H11NO3
MW:157.167142152786
CID:5911214
PubChem ID:165973080
Update Time:2025-10-31

2-(nitromethyl)-7-oxabicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

    • 2-(nitromethyl)-7-oxabicyclo2.2.1heptane
    • EN300-1754893
    • 2228761-89-3
    • 2-(nitromethyl)-7-oxabicyclo[2.2.1]heptane
    • Inchi: 1S/C7H11NO3/c9-8(10)4-5-3-6-1-2-7(5)11-6/h5-7H,1-4H2
    • InChI Key: MRMSYVDWCFYUEL-UHFFFAOYSA-N
    • SMILES: O1C2CCC1C(C[N+](=O)[O-])C2

Computed Properties

  • Exact Mass: 157.07389321g/mol
  • Monoisotopic Mass: 157.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55Ų

2-(nitromethyl)-7-oxabicyclo2.2.1heptane Pricemore >>

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Additional information on 2-(nitromethyl)-7-oxabicyclo2.2.1heptane

Comprehensive Overview of 2-(Nitromethyl)-7-oxabicyclo[2.2.1]heptane (CAS No. 2228761-89-3)

2-(Nitromethyl)-7-oxabicyclo[2.2.1]heptane (CAS No. 2228761-89-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This bicyclic framework, featuring a nitromethyl group, offers a versatile platform for synthetic modifications, making it a valuable intermediate in the development of novel bioactive molecules. Researchers are particularly interested in its role as a precursor for nitroalkane derivatives, which are pivotal in designing enzyme inhibitors and agrochemicals.

The compound's 7-oxabicyclo[2.2.1]heptane core is a rigid scaffold that mimics natural product architectures, often found in terpenoids and alkaloids. This structural similarity has led to explorations in drug discovery, where it serves as a building block for chiral auxiliaries and asymmetric synthesis. Recent studies highlight its utility in click chemistry and bioorthogonal reactions, aligning with the growing demand for efficient and selective synthetic methodologies. The presence of the nitromethyl group further enhances its reactivity, enabling diverse transformations such as Henry reactions and Michael additions.

From an industrial perspective, 2-(Nitromethyl)-7-oxabicyclo[2.2.1]heptane is gaining traction in the development of high-performance polymers and advanced coatings. Its bicyclic structure contributes to thermal stability, while the nitro group facilitates cross-linking reactions, improving material durability. Innovations in green chemistry have also spurred interest in this compound, as researchers seek sustainable routes to synthesize nitro-functionalized intermediates without hazardous byproducts.

In the context of user-searched trends, queries like "nitromethyl bicyclic compounds applications" and "CAS 2228761-89-3 synthesis" reflect the scientific community's focus on practical uses and scalable production methods. Additionally, the rise of AI-driven molecular design has amplified interest in such compounds, as they serve as test cases for predictive algorithms targeting structure-activity relationships (SAR).

Quality control and analytical characterization of 2-(Nitromethyl)-7-oxabicyclo[2.2.1]heptane are critical for ensuring reproducibility in research. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structural integrity. Suppliers often provide technical data sheets detailing storage conditions (e.g., inert atmosphere, low temperature) to maintain stability, addressing common concerns about compound degradation.

Looking ahead, the compound's potential in catalysis and photocatalysis is under investigation, particularly in reactions requiring electron-deficient olefins. Its compatibility with flow chemistry systems further positions it as a candidate for continuous manufacturing processes, a key trend in modern chemical production. As interdisciplinary research expands, 2228761-89-3 is poised to play a pivotal role in bridging gaps between organic synthesis and applied technologies.

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